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Aspect Details

Molecular Target Topoisomerase I (Top1) poison [1] [2]

CAS Number 915360-05-3 [3]

Molecular Formula C25H21N3O6 [3]

Molecular Weight 459.45 g/mol [3]

Mechanism of
Action

Inhibits Topoisomerase I, inducing DNA cleavage and preventing DNA religation,

leading to DNA damage and cancer cell death [3] [2]

In Vitro Potency
(GI₅₀)

Mean-graph midpoint (MGM) for growth inhibition: 0.079 ± 0.023 μM across

NCI60 cancer cell line panel [3]

Metabolite
Identification

Two major hydroxylated metabolites identified using human liver microsomes [2]

Experimental Insights & Protocols

While full experimental protocols are not detailed in the available sources, here are the key methodological

insights from the research:
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In Vitro Antiproliferative Assay: The potency of Indimitecan was evaluated in the NCI60 human
cancer cell line screen, which includes lines from leukemia, melanoma, and cancers of the lung,
colon, brain, ovary, breast, prostate, and kidney. The GI₅₀ (concentration for 50% growth inhibition)

values were determined, showing high potency in the nanomolar range [3].
Metabolite Identification Workflow:

Incubation: Indimitecan was incubated with human liver microsomes.
Analysis: Metabolites were identified using HPLC and mass spectrometry.

Synthesis & Validation: The proposed hydroxylated metabolites were synthesized, and their
identity was confirmed by matching HPLC retention times and mass fragmentation patterns with

the microsomal products [2].
Activity Testing: These synthesized metabolites were also tested for their Top1 poisoning

activity and antiproliferative effects in cancer cell cultures [2].

The mechanism of Indimitecan as a Topoisomerase I inhibitor can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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